2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 2-(8-benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid
• InChI: InChI=1S/C17H24N2O2/c20-16(21)13-19-11-8-17(14-19)6-9-18(10-7-17)12-15-4-2-1-3-5-15/h1-5H,6-14H2,(H,20,21)
• InChI Key: AZDMFFDLTXARSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CCN(C2)CC(=O)O)CC3=CC=CC=C3

Description

2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid is a complex organic compound characterized by its spirocyclic structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid typically involves multiple steps, starting with the formation of the spirocyclic core. This can be achieved through a series of cyclization reactions involving appropriate precursors. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the desired spirocyclic structure .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow chemistry and automated synthesis platforms to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen atoms or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe for studying biological processes and interactions.

Medicine: It has potential therapeutic applications, particularly as a scaffold for designing new drugs.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s spirocyclic structure allows it to fit into unique binding sites, thereby modulating the activity of its targets .

Comparison with Similar Compounds

Similar Compounds

• 8-Benzyl-2,8-diazaspiro[4.5]decane
• 8-Benzyl-2-oxa-8-azaspiro[4.5]decan-1-one
• 8-Benzyl-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• 3-Benzyl-1,3-diazaspiro[4.5]decane-2,4-dione

Uniqueness

What sets 2-(8-Benzyl-2,8-diazaspiro[4.5]decan-2-yl)acetic acid apart from similar compounds is its specific acetic acid moiety, which can enhance its reactivity and binding affinity. This unique feature makes it a valuable compound for various applications in scientific research and industry .